N-(2-((3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)thiophene-3-carboxamide

• IUPAC Name: N-[2-[[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl]phenyl]thiophene-3-carboxamide
• InChI: InChI=1S/C18H13N3O3S/c22-18(13-7-9-25-11-13)19-14-5-2-1-4-12(14)10-16-20-17(21-24-16)15-6-3-8-23-15/h1-9,11H,10H2,(H,19,22)
• InChI Key: DZCKNOWDHINBEP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CC2=NC(=NO2)C3=CC=CO3)NC(=O)C4=CSC=C4
• Molecular Formula: C18H13N3O3S
• Molecular Weight: 351.4 g/mol

Description

N-(2-((3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)thiophene-3-carboxamide, also known as FPhC, is a chemical compound that has been extensively studied for its potential applications in scientific research. FPhC is a small molecule that has shown promising results in various studies, making it a subject of interest for researchers in different fields.

Scientific Research Applications

Synthesis and Reactivity

Synthesis and Characterization

Compounds featuring furan and thiophene moieties, as well as oxadiazole rings, are frequently synthesized for their unique chemical properties and potential applications. For example, derivatives of 1,3,4-oxadiazoles and thiophenes have been synthesized from furan carboxylic acids and studied for their structural characteristics using various analytical techniques, highlighting the versatility of these heterocyclic frameworks in synthetic chemistry (El’chaninov & Aleksandrov, 2017).

Reactivity

The reactivity of such compounds is also a focal point, with studies demonstrating how they undergo various electrophilic and nucleophilic substitution reactions. This versatility makes them valuable intermediates in organic synthesis, leading to a broad range of heterocyclic compounds with potential industrial and pharmaceutical applications (Aleksandrov & El’chaninov, 2017).

Biological Activities

Antimicrobial and Anticancer Properties

Research has shown that furan, oxadiazole, and thiophene derivatives exhibit various biological activities, including antimicrobial and anticancer effects. For instance, oxadiazole derivatives have been evaluated for their antimicrobial properties, demonstrating significant activity against a range of bacterial and fungal strains. This suggests the potential of these compounds in developing new antimicrobial agents (Jafari et al., 2017).

Similarly, certain furan and thiophene derivatives have been synthesized and shown to possess cytotoxic activities against various cancer cell lines, indicating their potential as anticancer agents. These findings highlight the importance of structural modification in enhancing the biological efficacy of these compounds (Ravinaik et al., 2021).

Mechanism of Action

Target of Action

The compound contains a thiophene moiety, which is a common structural component in many pharmaceuticals. Thiophene derivatives have been reported to possess a wide range of therapeutic properties such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer .